Dianisidine sulfate

Specification

• CAS No.: 56436-30-7
• Molecular Formula: C14H18N2O6S
• Molecular Weight: 342.37 g/mol
• IUPAC Name: 4-(4-amino-3-methoxyphenyl)-2-methoxyaniline;sulfuric acid
• Standard InChI: InChI=1S/C14H16N2O2.H2O4S/c1-17-13-7-9(3-5-11(13)15)10-4-6-12(16)14(8-10)18-2;1-5(2,3)4/h3-8H,15-16H2,1-2H3;(H2,1,2,3,4)
• Standard InChI Key: FLEWUPIINGXQFU-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)C2=CC(=C(C=C2)N)OC)N.OS(=O)(=O)O
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=C(C=C2)N)OC)N.OS(=O)(=O)O

Introduction

Chemical Structure and Properties

Molecular Structure and Identification

Dianisidine sulfate possesses a distinctive chemical structure characterized by the following properties:

Property	Value
Chemical Name	Dianisidine sulfate
Molecular Formula	C14H18N2O6S
CAS Number	56436-30-7
PubChem CID	6453340
Parent Compound	Dianisidine (CID 8411)
Synonyms	3,3' Dimethoxybenzidine sulfate; (1,1'-Biphenyl)-4,4'-diamine, 3,3'-dimethoxy-, sulfate
Molecular Weight	342.37 g/mol

The compound consists of the dianisidine molecule (a biphenyl core with two amine groups and two methoxy groups) combined with sulfuric acid to form the sulfate salt. This structural arrangement contributes significantly to its chemical reactivity and applications.

Physical Properties

Dianisidine sulfate typically appears as a colorless to light brown solid. The compound inherits many of the physical characteristics of its parent molecule while exhibiting enhanced solubility properties due to its salt form. The parent compound dianisidine has a documented melting point of approximately 279-280°F (137-138°C).

Synthesis and Production Methods

The production of dianisidine sulfate involves a multi-step synthesis process, beginning with the formation of the parent compound followed by salt formation with sulfuric acid. The primary synthetic route involves:

• Production of o-dianisidine (3,3'-dimethoxybenzidine) through benzidine rearrangement of o-anisidine

• Formation of the sulfate salt through reaction with sulfuric acid

This manufacturing process requires carefully controlled conditions due to the compound's toxicity and the potential hazards associated with its production. Industrial synthesis methods are designed to minimize exposure risks while maintaining product purity for technical applications.

Applications and Uses

Industrial Applications in Dye Manufacturing

Dianisidine sulfate serves as a critical intermediate in the manufacture of azo dyes, where its bifunctional amine structure enables the formation of diverse colored compounds through diazonium coupling reactions. The resulting azo dyes find applications across multiple industries, including textile dyeing, paper coloration, and biological staining procedures.

Analytical Chemistry Applications

The compound demonstrates significant utility in analytical chemistry, particularly as a chromogenic substrate in enzyme assays. When used in peroxidase-based detection systems, dianisidine undergoes oxidation to form colored products that can be measured spectrophotometrically, allowing for quantitative analysis.

Research has demonstrated that the oxidation products formed during peroxidase reactions with dianisidine can be stabilized in the presence of sodium dodecyl sulfate (SDS). This stabilization occurs through electrostatic interactions between the positively charged reaction intermediates and the negatively charged surfactant molecules, enhancing the reliability of analytical procedures utilizing this compound.

Metal Detection Applications

The parent compound, o-dianisidine, has established applications in the detection and determination of various metals and ions through colorimetric reactions:

Metal/Ion	Analytical Application
Gold (Au)	Detection and spectrophotometric determination
Cobalt (Co)	Detection in solution
Copper (Cu)	Colorimetric detection
Thiocyanate (SCN-)	Detection in analytical samples
Vanadium (V)	Trace detection
Nitrite (NO2-)	Spectrophotometric determination
Cerium(IV)	Quantitative determination

These applications utilize the compound's ability to form distinctively colored complexes or undergo color-changing reactions in the presence of specific metals or ions.

Research Developments and Current Studies

Analytical Method Development

Recent research involving dianisidine has focused on optimizing its use in analytical procedures, particularly in enzyme assays. Studies have investigated the mechanisms of peroxidase oxidation of dianisidine and related compounds, revealing the influence of reaction conditions on the stability and detectability of oxidation products.

The finding that sodium dodecyl sulfate (SDS) at concentrations between 0.1-100 mM can stabilize reaction intermediates has significant implications for improving the reliability and sensitivity of peroxidase-based analytical methods utilizing dianisidine as a substrate.

Toxicological Investigations

Ongoing toxicological research continues to elucidate the mechanisms underlying the adverse health effects associated with dianisidine and its derivatives. Studies examining the reductive cleavage of azo dyes during skin absorption have provided valuable insights into potential exposure routes and metabolic pathways.

The demonstration that human skin bacteria can mediate the cleavage of azo compounds to produce aromatic amines has important implications for risk assessment and the development of safer alternatives.